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Disclaimer: The abbreviation "Dphpc" is not a standard chemical identifier. Based on common
chemical acronyms, this guide assumes the substance in question is Diphenyl chlorophosphate
(also known as Diphenyl phosphoryl chloride), a hazardous chemical with CAS Number 2524-
64-3.[1][2] Another, less hazardous possibility is 1,2-diphytanoyl-sn-glycero-3-phosphocholine
(DPhPC), a phospholipid used in biophysical research.[3][4][5][6] Users must verify the exact
identity of their chemical waste by checking the container label and Safety Data Sheet (SDS)
before proceeding with any disposal protocol. This guide pertains exclusively to Diphenyl
chlorophosphate.

Diphenyl chlorophosphate is a corrosive and toxic liquid that causes severe skin burns and eye
damage.[2][7] It is also water-reactive, liberating toxic gas upon contact with moisture.[2]
Proper handling and disposal are critical to ensure personnel safety and environmental
protection.

Immediate Safety & Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).[8] All handling of Diphenyl chlorophosphate
waste must occur in a well-ventilated area, preferably within a chemical fume hood.[2][9]
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Table 1: Required Personal Protective Equipment (PPE)[9][10][11]

PPE Category Specification Rationale

] Chemical safety goggles with a  Protects against severe eye
Eye & Face Protection _
full-face shield. damage from splashes.[7][9]

Chemical-resistant gloves ) )
Prevents skin contact, which
] (e.g., Butyl rubber, Neoprene, )
Hand Protection o can cause severe chemical
or Nitrile rubber).[9] Wear two
burns.[2][9]

pairs (double-glove).

A chemical-resistant laboratory ] ) )
_ Provides a barrier against
Body Protection coat or apron worn over _ o
) spills and contamination.[9]
personal clothing.[9]

Work in a chemical fume hood.

[2] If ventilation is inadequate, . ) )
) ) Minimizes the inhalation of
Respiratory Protection use a NIOSH-approved ) i
) ) ) corrosive and toxic vapors.[9]
respirator with an organic

vapor/acid gas cartridge.[9][12]

Operational Disposal Plan

Disposal of Diphenyl chlorophosphate must comply with local, regional, and national hazardous
waste regulations.[2] The primary recommended disposal method is incineration at a licensed
hazardous waste facility.[8]

Step 1: Waste Identification and Segregation

o Clearly label all waste containers as "Hazardous Waste: Diphenyl chlorophosphate,
Corrosive, Water-Reactive".[8]

¢ Segregate waste containing Diphenyl chlorophosphate from all other waste streams,
especially from aqueous solutions, bases, strong oxidizing agents, and alcohols.[1][13][14]

Step 2: Containerization
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o Use only approved, leak-proof, and chemically compatible containers for waste collection.
The original container is often suitable.[3][15]

o Keep containers tightly sealed to prevent the release of vapors and contact with moisture.[8]

o Store waste containers in a designated, secure, and well-ventilated hazardous waste
accumulation area.[8] This should be a corrosives-compatible area.[2]

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health & Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and transport.

» Provide the contractor with the Safety Data Sheet (SDS) for Diphenyl chlorophosphate.

» Do not mix Diphenyl chlorophosphate waste with any other chemicals unless explicitly
instructed by the disposal contractor or your EHS office.
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Caption: Workflow for the safe disposal of Diphenyl chlorophosphate waste.

Experimental Protocols: Spill Management
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In the event of a spill, immediate and correct action is crucial to mitigate exposure and
contamination.

Protocol for Minor Spills (inside a chemical fume hood):
e Ensure appropriate PPE is worn.

» Contain the spill with an inert, dry absorbent material such as sand, earth, or vermiculite.[7]
Do not use combustible, cellulose-based absorbents.[1]

o Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled hazardous waste container.[7]

» Wipe the spill area with a cloth dampened with a non-reactive solvent (e.g., toluene or
xylene), and place the cloth in the waste container.

o Decontaminate the area with a mild soap and water solution, followed by a final water rinse,
collecting all cleaning materials as hazardous waste.

o Seal the waste container and manage it for professional disposal.

Protocol for Major Spills:

e Evacuate all non-essential personnel from the area immediately.[7]

o Alert your institution's emergency response team and EHS office.[7]

e Do not attempt to clean up a major spill without specialized training and equipment.[7]

Chemical Hazards and Incompatibilities

Diphenyl chlorophosphate is a reactive chemical that poses several hazards. It is incompatible
with a range of substances, and mixing can lead to dangerous reactions.[1][13][14]

Table 2: Chemical Properties and Hazards

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://datasheets.scbt.com/sc-239799.pdf
https://cameochemicals.noaa.gov/chemical/17221
https://datasheets.scbt.com/sc-239799.pdf
https://datasheets.scbt.com/sc-239799.pdf
https://datasheets.scbt.com/sc-239799.pdf
https://datasheets.scbt.com/sc-239799.pdf
https://cameochemicals.noaa.gov/chemical/17221
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-chlorophosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7198748.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C12H10CIOsP

Molecular Weight 268.63 g/mol

Appearance Colorless to light yellow liquid [2][16]
Boiling Point 314-316 °C @ 272 mmHg [2]
Flash Point > 113 °C (> 235 °F) [2]
Specific Gravity 1.290 - 1.296 g/mL [2]
Water Solubility Insoluble, reacts with water [1][13]

The substance itself is non-combustible but may decompose upon heating to produce
corrosive and toxic fumes, including oxides of phosphorus, carbon oxides, and hydrogen
chloride gas.[1][2][14]
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Caption: Key hazards and material incompatibilities for Diphenyl chlorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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